2-Hept-6-enoxy-1,4-dimethylbenzene

• IUPAC Name: 2-hept-6-enoxy-1,4-dimethylbenzene
• InChI: InChI=1S/C15H22O/c1-4-5-6-7-8-11-16-15-12-13(2)9-10-14(15)3/h4,9-10,12H,1,5-8,11H2,2-3H3
• InChI Key: JYIRNFOHJIBROK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCCCCC=C
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol

Description

2-Hept-6-enoxy-1,4-dimethylbenzene is a substituted aromatic compound with a benzene core featuring methyl groups at the 1- and 4-positions (para to each other) and a hept-6-enoxy group at the 2-position. The hept-6-enoxy substituent consists of a seven-carbon alkyl chain terminated by a double bond between carbons 6 and 7, making it a terminal alkene.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Features

The compound’s distinctiveness arises from its substituent configuration:

• Methyl groups at 1,4-positions : Similar to para-xylene derivatives (), this arrangement reduces steric hindrance compared to ortho-substituted analogs.
• Hept-6-enoxy group at position 2: A long-chain alkoxy group with a terminal alkene, contrasting with smaller alkoxy (e.g., methoxy, ethoxy) or aryl substituents (e.g., benzyl) in analogs ().

Table 1: Structural Comparison of Key Compounds

Compound Name	Substituents	Molecular Formula	Key Features
2-Hept-6-enoxy-1,4-dimethylbenzene	2-Hept-6-enoxy, 1,4-dimethyl	C₁₅H₂₀O	Long alkoxy chain with terminal double bond
2-Benzyl-1,4-dimethylbenzene ()	2-Benzyl, 1,4-dimethyl	C₁₅H₁₆	Aromatic substituent (benzyl) enhances π-π interactions
2-Ethoxy-4-isopropyl-1-methylbenzene ()	2-Ethoxy, 4-isopropyl, 1-methyl	C₁₂H₁₈O	Smaller alkoxy group, branched isopropyl substituent
p-Xylene ()	1,4-Dimethyl	C₈H₁₀	Simple para-substituted dimethylbenzene

Physicochemical Properties

• Boiling/Melting Points: The heptenoxy group’s length and double bond likely increase boiling point compared to shorter alkoxy analogs (e.g., ethoxy) but reduce it slightly compared to saturated heptyloxy due to reduced van der Waals interactions .
• Solubility : Increased lipophilicity from the long chain may decrease water solubility, contrasting with more polar methoxy or ethoxy derivatives .

Spectroscopic Characteristics

Table 2: Spectroscopic Data Comparison

Compound Name	IR (cm⁻¹)	UV λmax (nm)
2-Hept-6-enoxy-1,4-dimethylbenzene (Inferred)	~3025 (aromatic C-H), ~1640 (C=C), ~1250 (C-O)	~280 (estimated)
2-Benzyl-1,4-dimethylbenzene ()	3025 (aromatic C-H), 1603 (C...C), 2923 (saturated C-H)	277.80
p-Xylene ()	~2920 (C-H stretch), ~1510 (aromatic ring)	~270 (typical for xylenes)

Key Observations :

• The terminal alkene in 2-hept-6-enoxy-1,4-dimethylbenzene introduces a C=C stretch (~1640 cm⁻¹) absent in saturated analogs .
• UV absorption at ~280 nm suggests extended conjugation compared to 2-benzyl-1,4-dimethylbenzene (λmax = 277.80 nm) due to the alkene’s electron-donating effect .

Chemical Reactivity

• Electrophilic Substitution: The electron-donating alkoxy group directs incoming electrophiles to the ortho/para positions. However, steric hindrance from the heptenoxy chain may favor para substitution over ortho .
• Alkene Reactivity: The terminal double bond in the heptenoxy group is susceptible to oxidation or hydrohalogenation, unlike saturated alkoxy analogs (e.g., ethoxy) .

Hazard and Toxicity Considerations

Structurally similar alkoxy aromatics (e.g., ethoxybenzene) generally exhibit moderate toxicity, but the long chain in this compound may alter bioavailability and metabolic pathways .